Cas no 1805076-02-1 (4-(Difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1805076-02-1
• MF: C₈H₃F₅N₂O₄
• MW: 286.112439393997
• CID: 4843769
• Update Time: 2025-05-24

4-(Difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H3F5N2O4/c9-6(10)3-1-5(19-8(11,12)13)14-7(15(17)18)4(3)2-16/h1-2,6H
• InChI Key： XNJMXDJMLBFECC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C=1C=O)[N+](=O)[O-])OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 345
• XLogP3: 2.6
• Topological Polar Surface Area: 85

Additional information on 4-(Difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxaldehyde

Introduction to 4-(Difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1805076-02-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 4-(Difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1805076-02-1) represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. Its unique structural features, encompassing a pyridine core substituted with a difluoromethyl group, a nitro group, a trifluoromethoxy group, and an aldehyde functionality at the 3-position, make it a versatile scaffold for the development of novel bioactive molecules.

The presence of multiple fluorinated substituents is particularly noteworthy, as fluorine atoms can modulate the electronic properties, metabolic stability, and binding affinity of drug candidates. In recent years, the strategic incorporation of fluorine into small molecules has become a cornerstone in medicinal chemistry, driven by its ability to enhance lipophilicity, reduce susceptibility to enzymatic degradation, and improve pharmacokinetic profiles. The difluoromethyl group, in particular, has garnered attention for its role in stabilizing carbanionic intermediates during synthetic transformations and its potential to improve binding interactions with biological targets.

The nitro group at the 2-position of the pyridine ring introduces additional reactivity and electronic influence. Nitro groups are well-documented in medicinal chemistry for their ability to serve as versatile handles for further functionalization through reduction or diazotization reactions. This flexibility allows chemists to derivatize the compound into diverse pharmacophores, enabling the exploration of novel therapeutic pathways. Moreover, the nitro group can influence the electronic distribution of the molecule, potentially enhancing interactions with specific biological receptors.

The trifluoromethoxy group at the 6-position further enriches the structural complexity of this compound. Trifluoromethoxy groups are known for their ability to increase metabolic stability by resisting oxidation and hydrolysis. They also contribute to hydrophobicity, which can be advantageous for membrane permeability and oral bioavailability. The combination of these three fluorinated substituents—difluoromethyl, nitro, and trifluoromethoxy—creates a multifaceted molecular entity with potential applications across various therapeutic areas.

The aldehyde functionality at the 3-position provides another critical handle for chemical manipulation. Aldehydes are highly reactive electrophiles that can undergo condensation reactions with amines or hydrazines to form Schiff bases or hydrazones, respectively. These derivatives have been extensively explored in medicinal chemistry due to their ability to modulate biological activity through various mechanisms. The aldehyde group also allows for further derivatization via oxidation or reduction pathways, offering additional synthetic versatility.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds as privileged scaffolds for bioactivity. Pyridine derivatives, in particular, have been extensively studied for their role in modulating neurological disorders, inflammatory diseases, and cancer. The unique combination of substituents in 4-(Difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxaldehyde positions it as a promising candidate for further exploration in these areas.

In oncology research, fluorinated pyridines have been leveraged to develop kinase inhibitors and other targeted therapies. The electron-withdrawing nature of the nitro group and the lipophilic influence of the difluoromethyl group can enhance binding affinity to protein targets such as kinases or transcription factors. Additionally, the metabolic stability imparted by fluorine substitution can extend the half-life of drug candidates in vivo, improving therapeutic efficacy.

Another emerging area where this compound shows promise is in anti-inflammatory drug development. Pyridine derivatives have been reported to interact with inflammatory signaling pathways by modulating enzyme activity or receptor binding. The presence of both electron-withdrawing (nitro) and lipophilic (fluorinated) groups suggests that this compound may exhibit dual functionality—interacting with both enzyme targets and membrane receptors—potentially leading to more potent anti-inflammatory effects.

Furthermore, recent studies have highlighted the role of fluorinated compounds in antimicrobial applications. The structural rigidity provided by fluorine substitution can enhance interactions with bacterial enzymes or cell wall components, leading to improved antibacterial activity. The unique scaffold of 4-(Difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxaldehyde may offer novel mechanisms against resistant bacterial strains.

The synthetic utility of this compound is also noteworthy. The aldehyde functionality serves as an entry point for constructing more complex molecules via condensation reactions with various nucleophiles. This allows chemists to explore diverse structural motifs while retaining key pharmacophoric elements derived from the parent scaffold. Additionally, the presence of multiple reactive sites enables orthogonal functionalization strategies, enabling fine-tuning of biological activity through structure-activity relationship (SAR) studies.

In conclusion,4-(Difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1805076-02-1) represents a structurally rich molecule with significant potential across multiple therapeutic areas. Its unique combination of fluorinated substituents—difluoromethyl, nitro,trifluoromethoxy, and an aldehyde functionality—makes it a versatile scaffold for medicinal chemistry applications. Recent advancements in drug discovery underscore its importance as a building block for developing novel bioactive molecules with improved pharmacokinetic profiles and enhanced therapeutic efficacy.